Cas no 895042-38-3 (3-Amino-5-(4-methylphenyl)-1H-pyrazole)

• Product Name: 3-Amino-5-(4-methylphenyl)-1H-pyrazole
• CAS No: 895042-38-3
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 1941871
• PubChem ID: 736768
• Update Time: 2025-04-21

3-Amino-5-(4-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(4-methylphenyl)-1H-pyrazole
• 3-(4-Methylphenyl)-1H-pyrazol-5-amine
• NCGC00338738-01
• 5-(4-methylphenyl)-2H-pyrazol-3-amine
• A839455
• 5-(4-methylphenyl)-1h-pyrazol-3-amine
• 5-amino-3-(4-methyl-phenyl)-pyrazole
• M80014
• AB00452450-09
• CS-0204819
• EN300-04859
• HMS2484B16
• 3-amino-5-(4-methylphenyl)pyrazole
• 3-Amino-5-p-Tolylpyrazole
• 5-p-tolyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine,5-(4-methylphenyl)-
• AKOS001476093
• 3-amino-5-(4'-methylphenyl) pyrazole
• AB03162
• GVPFRVKDBZWRCZ-UHFFFAOYSA-N
• SMR000116934
• 5-Amino-3-(4-methylphenyl)pyrazole
• HMS1501F20
• ChemDiv3_009986
• 895042-38-3
• J-510942
• 151293-15-1
• 1H-Pyrazol-3-amine, 5-(4-methylphenyl)-
• AKOS000117258
• BRD-K07545762-001-01-8
• 5-(P-tolyl)-1H-pyrazol-3-amine
• MFCD00084887
• 5-Amino-3-(4-methylphenyl)pyrazole, 97%
• BAS 00705173
• 78597-54-3
• FS-1309
• IDI1_027896
• AF-625/01708023
• 5-(4-Methylphenyl)-1,2-dihydro-3H-pyrazol-3-imine
• BBL022241
• 3-(4-methylphenyl)-1H-pyrazol-5-ylamine
• E85555
• 3-p-tolyl-1h-pyrazol-5-amine
• 5-p-tolyl-1H-pyrazole-3-amine
• DTXSID10934221
• MLS000526460
• STK164625
• CHEMBL1483289
• A2954
• Z56921093
• SCHEMBL1143959

• Inchi： 1S/C10H11N3/c1-7-2-4-8(5-3-7)9-6-10(11)13-12-9/h2-6H,1H3,(H3,11,12,13)
• InChI Key： GVPFRVKDBZWRCZ-UHFFFAOYSA-N
• SMILES： N1C(=CC(N)=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 173.095297364Da
• Monoisotopic Mass: 173.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7Ų